Cas no 17269-96-4 (Phenol, 2-butyl-6-methyl-)

• Product Name: Phenol, 2-butyl-6-methyl-
• CAS No: 17269-96-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 1355363
• PubChem ID: 15570435
• Update Time: 2025-04-20

Phenol, 2-butyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-butyl-6-methyl-
• 2-butyl-6-methylphenol
• SCHEMBL21838
• 17269-96-4
• DTXSID50574549

• Inchi： 1S/C11H16O/c1-3-4-7-10-8-5-6-9(2)11(10)12/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： KUNNUNBSGQSGDY-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1CCCC

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23